Cas no 1443341-81-8 (1-(3-methylbutoxy)-4-prop-2-enylbenzene)

• Product Name: 1-(3-methylbutoxy)-4-prop-2-enylbenzene
• CAS No: 1443341-81-8
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD14635227
• CID: 5150888
• Update Time: 2026-03-03

1-(3-methylbutoxy)-4-prop-2-enylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutoxy)-4-prop-2-enylbenzene

• MDL： MFCD14635227
• Inchi： 1S/C14H20O/c1-4-5-13-6-8-14(9-7-13)15-11-10-12(2)3/h4,6-9,12H,1,5,10-11H2,2-3H3
• InChI Key： GUYKCEVFYWKMGP-UHFFFAOYSA-N
• SMILES： C1(OCCC(C)C)=CC=C(CC=C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-methylbutoxy)-4-prop-2-enylbenzene

Recent Advances in the Study of 1-(3-methylbutoxy)-4-prop-2-enylbenzene (CAS: 1443341-81-8)

1-(3-methylbutoxy)-4-prop-2-enylbenzene (CAS: 1443341-81-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development and disease treatment.

The compound belongs to the class of aromatic ethers and is characterized by the presence of a prop-2-enyl (allyl) group and a 3-methylbutoxy (isopentyloxy) substituent on a benzene ring. This structural configuration is believed to contribute to its biological activity, particularly in modulating inflammatory pathways and oxidative stress responses. Researchers have explored its potential as an anti-inflammatory, antioxidant, and even anticancer agent, with promising preliminary results.

One of the key advancements in the study of 1-(3-methylbutoxy)-4-prop-2-enylbenzene is the development of efficient synthetic routes. A recent publication in the *Journal of Medicinal Chemistry* detailed a novel catalytic method for its synthesis, which offers higher yields and improved purity compared to traditional approaches. This methodological breakthrough is expected to facilitate further pharmacological evaluations and scale-up production for clinical trials.

In vitro and in vivo studies have demonstrated that 1-(3-methylbutoxy)-4-prop-2-enylbenzene exhibits notable anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a critical regulator of immune responses. Additionally, its antioxidant properties have been linked to the scavenging of reactive oxygen species (ROS), which play a role in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

Another area of interest is the compound's potential anticancer activity. Preliminary data from cell-based assays indicate that it can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. These findings are currently being validated in animal models, with the aim of elucidating the underlying molecular mechanisms and identifying potential therapeutic targets.

Despite these promising results, challenges remain in the development of 1-(3-methylbutoxy)-4-prop-2-enylbenzene as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-(3-methylbutoxy)-4-prop-2-enylbenzene represents a promising candidate for drug development, with its multifaceted biological activities and recent advancements in synthesis and characterization. Continued research is warranted to fully explore its therapeutic potential and address the existing challenges in its development.